Fluorine–thiophene-substituted organic dyes for dye sensitized solar cells†

Journal of Materials Chemistry A Pub Date: 2013-07-19 DOI: 10.1039/C3TA10423K

Abstract

Novel triphenylamine (TPA)-based organic dyes were synthesized and assessed for their performance in dye-sensitized solar cells (DSSCs). In the dyes considered the TPA group and the cyanoacetic acid have the role of electron-donor and -acceptor, respectively, whereas a thienyl–fluoro-phenyl-substituted was introduced as π-linker to improve the dye performance in DSSCs. Experimental characterizations empasize that the presence of electron withdrawing substituents in the linker close to the electron-acceptor moiety leads to a more efficient intramolecular photoinduced charge transfer. In fact, photovoltaic experiments reveal that the DSSCs based on the thienyl–o-fluoro-phenyl substituted dyes yield a better solar-energy-to-electricity conversion efficiency.

Graphical abstract: Fluorine–thiophene-substituted organic dyes for dye sensitized solar cells
Fluorine–thiophene-substituted organic dyes for dye sensitized solar cells†
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Journal of Materials Chemistry A
Journal Name：Journal of Materials Chemistry A
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